Cas no 5031-74-3 (6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 5031-74-3
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 45487
• PubChem ID: 78732
• Update Time: 2025-05-20

6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[(2-Hydroxyethyl)sulfonyl]benzoxazol-2-(3H)one
• 6-(2-hydroxyethylsulfonyl)-3H-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 6-((2-hydroxyethyl)sulfonyl)-
• 2(3h)-benzoxazolone, 6-[(2-hydroxyethyl)sulfonyl]-
• 6-[(2-hydroxyethyl)sulfonyl]-3-hydrobenzoxazol-2-one
• 6-[(2-Hydroxyethyl)-sulfonyl]-benzoxazol-2(3H)-one
• AC1L2VUP
• AC1Q6UY7
• ST092697
• SureCN9415779
• 2-Benzoxazolinone,6-[(2-hydroxyethyl)sulfonyl]- (8CI)
• 6-b-Hydroxyethylsulfonyl-2-benzoxazolone
• 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• AC-18335
• CHEMBL4541663
• EINECS 225-722-5
• CS-0237771
• 6-[(2-Hydroxyethyl)sulfonyl]-2(3H)-benzoxazolone
• D86171
• 3FHG9Z4C25
• W-105974
• 6-[(2-Hydroxyethyl)sulfonyl]benzoxazol-2-(3H)-one
• NS00044562
• DTXSID7063683
• EN300-186865
• 5031-74-3
• 6-((2-Hydroxyethyl)sulfonyl)benzoxazol-2-(3H)-one
• SCHEMBL9415779
• 2-Benzoxazolinone, 6-[(2-hydroxyethyl)sulfonyl]-
• 6-((2-Hydroxyethyl)sulfonyl)benzo[d]oxazol-2(3H)-one
• 6-((2-Hydroxyethyl)sulphonyl)benzoxazol-2(3H)-one
• 6-[(2-Hydroxyethyl)sulfonyl]benzoxazol-2-(3H)-one, 97%
• AKOS015964065
• 2(3H)-Benzoxazolone,6-[(2-hydroxyethyl)sulfonyl]-
• NLKFSULXKPSHMS-UHFFFAOYSA-N

• MDL： MFCD03094038
• Inchi： 1S/C9H9NO5S/c11-3-4-16(13,14)6-1-2-7-8(5-6)15-9(12)10-7/h1-2,5,11H,3-4H2,(H,10,12)
• InChI Key： NLKFSULXKPSHMS-UHFFFAOYSA-N
• SMILES： S(CCO)(C1=CC=C2C(=C1)OC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 243.02000
• Monoisotopic Mass: 243.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3

Experimental Properties

• Color/Form: Beige or gray powder
• Density: 1.54
• Melting Point: 207-210 °C (lit.)
• Refractive Index: 1.605
• PSA: 108.75000
• LogP: 0.96790
• Solubility: Not determined

6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one

6-(2-Hydroxyethanesulfonyl)-2,3-Dihydro-1,3-Benzoxazol-2-One: A Comprehensive Overview

The compound with CAS No 5031-74-3, commonly referred to as 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular processes and its compatibility with various synthetic strategies.

6-(2-Hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one belongs to the class of benzoxazole derivatives, which are known for their versatility in organic synthesis. The molecule's core structure consists of a benzoxazole ring system with a sulfonyl group attached at the 6-position. This arrangement imparts unique electronic and steric properties, making it an attractive candidate for further exploration. The hydroxyl group present in the sulfonyl moiety adds another layer of functionality, enabling interactions with biological systems and other chemical entities.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies to optimize its production, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of the manufacturing process. The compound's stability under diverse conditions has been thoroughly investigated, revealing its suitability for use in both aqueous and organic solvents.

In terms of applications, 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one has shown promise in the pharmaceutical industry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Additionally, its ability to act as a scaffold for drug design has led to its inclusion in combinatorial chemistry libraries.

Beyond pharmaceuticals, this compound has also found relevance in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

Recent breakthroughs in computational chemistry have further elucidated the molecular dynamics of 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity patterns. These findings have paved the way for predictive modeling of its interactions with biological targets and other chemical species.

In conclusion, 6-(2-hydroxyethanesulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No 5031-74-3) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile properties, and wide-ranging applications underscore its importance in contemporary science. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in both academic and industrial settings.